3-(2-ethoxy-6-(p-tolyl)pyridin-3-yl)-5-(methoxymethyl)-1,2,4-oxadiazole

• IUPAC Name: 3-[2-ethoxy-6-(4-methylphenyl)pyridin-3-yl]-5-(methoxymethyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C18H19N3O3/c1-4-23-18-14(17-20-16(11-22-3)24-21-17)9-10-15(19-18)13-7-5-12(2)6-8-13/h5-10H,4,11H2,1-3H3
• InChI Key: AJULMKOYGZKXQL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=N1)C2=CC=C(C=C2)C)C3=NOC(=N3)COC
• Molecular Formula: C18H19N3O3
• Molecular Weight: 325.4 g/mol

Description

3-(2-ethoxy-6-(p-tolyl)pyridin-3-yl)-5-(methoxymethyl)-1,2,4-oxadiazole, also known as ETP-46321, is a chemical compound that has been studied for its potential use in scientific research. This compound belongs to the family of oxadiazoles, which have been found to have various biological activities.

Mechanism of Action

The mechanism of action of 3-(2-ethoxy-6-(p-tolyl)pyridin-3-yl)-5-(methoxymethyl)-1,2,4-oxadiazole involves its ability to disrupt the microtubule network in cells. This leads to cell cycle arrest and apoptosis, or programmed cell death. 3-(2-ethoxy-6-(p-tolyl)pyridin-3-yl)-5-(methoxymethyl)-1,2,4-oxadiazole has been found to bind to the colchicine site on tubulin, a protein that is essential for the formation of the microtubule network.
Biochemical and Physiological Effects:
3-(2-ethoxy-6-(p-tolyl)pyridin-3-yl)-5-(methoxymethyl)-1,2,4-oxadiazole has been found to have several biochemical and physiological effects. In addition to its cytotoxic effects on cancer cells, it has been shown to inhibit angiogenesis, the formation of new blood vessels that is essential for tumor growth. 3-(2-ethoxy-6-(p-tolyl)pyridin-3-yl)-5-(methoxymethyl)-1,2,4-oxadiazole has also been found to have anti-inflammatory effects, which may be useful in the treatment of various inflammatory conditions.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(2-ethoxy-6-(p-tolyl)pyridin-3-yl)-5-(methoxymethyl)-1,2,4-oxadiazole in lab experiments is its specificity for the colchicine site on tubulin, which allows for targeted disruption of the microtubule network. However, one limitation is its relatively low solubility in water, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for research on 3-(2-ethoxy-6-(p-tolyl)pyridin-3-yl)-5-(methoxymethyl)-1,2,4-oxadiazole. One area of interest is its potential use in combination with other therapeutic agents for the treatment of cancer. Another area of interest is its potential use in the treatment of other diseases, such as neurodegenerative disorders and autoimmune diseases. Further research is needed to fully understand the potential of 3-(2-ethoxy-6-(p-tolyl)pyridin-3-yl)-5-(methoxymethyl)-1,2,4-oxadiazole in these areas.

Synthesis Methods

The synthesis of 3-(2-ethoxy-6-(p-tolyl)pyridin-3-yl)-5-(methoxymethyl)-1,2,4-oxadiazole involves several steps, including the reaction of 2-ethoxy-6-(p-tolyl)pyridine-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 5-(methoxymethyl)-1,2,4-oxadiazole in the presence of a base to yield 3-(2-ethoxy-6-(p-tolyl)pyridin-3-yl)-5-(methoxymethyl)-1,2,4-oxadiazole.

Scientific Research Applications

3-(2-ethoxy-6-(p-tolyl)pyridin-3-yl)-5-(methoxymethyl)-1,2,4-oxadiazole has been studied for its potential use in various scientific research applications. One area of interest is its potential as a therapeutic agent for the treatment of cancer. Studies have shown that 3-(2-ethoxy-6-(p-tolyl)pyridin-3-yl)-5-(methoxymethyl)-1,2,4-oxadiazole has cytotoxic effects on cancer cells, specifically targeting the microtubule network and inducing cell death.